Cas no 1286273-45-7 (Tert-Butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate
• CAS No: 1286273-45-7
• MF: C₁₇H₂₄ClFN₂O₂
• MW: 342.836067199707
• CID: 4983114
• Update Time: 2025-10-29

Tert-Butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate
• tert-Butyl (1-(5-chloro-2-fluorobenzyl)piperidin-4-yl)carbamate
• tert-butyl N-[1-[(5-chloro-2-fluorophenyl)methyl]piperidin-4-yl]carbamate
• Tert-Butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate

• Inchi： 1S/C17H24ClFN2O2/c1-17(2,3)23-16(22)20-14-6-8-21(9-7-14)11-12-10-13(18)4-5-15(12)19/h4-5,10,14H,6-9,11H2,1-3H3,(H,20,22)
• InChI Key： VHQAQBBLBSPRHM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CN1CCC(CC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate

Professional Introduction to Tert-Butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate (CAS No. 1286273-45-7)

Tert-Butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate, with the CAS number 1286273-45-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl carbamate moiety and a substituted benzyl group, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The synthesis and characterization of Tert-butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate involve sophisticated organic chemistry techniques. The introduction of the 5-chloro-2-fluorobenzyl group into the piperidine ring enhances the compound's interaction with biological targets, making it a promising scaffold for drug discovery. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with high accuracy, facilitating the design of more effective molecular entities.

In recent years, there has been a growing interest in developing novel treatments for neurological disorders, cancer, and infectious diseases. Piperidine derivatives have shown particular promise in this regard due to their ability to modulate various neurotransmitter systems and enzyme activities. Tert-butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate is being explored as a potential lead compound for further optimization towards therapeutic applications. Its unique structural features make it an attractive candidate for structure-based drug design, where detailed knowledge of molecular interactions can guide the development of more potent and selective drugs.

The role of fluorine atoms in pharmaceutical compounds is well-documented, as they can significantly influence metabolic stability, lipophilicity, and binding affinity. In Tert-butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate, the presence of a fluorine atom at the 2-position of the benzyl group enhances its bioavailability and resistance to enzymatic degradation. This feature is particularly important in drug development, where maintaining the integrity of a drug molecule throughout its biological cycle is crucial for achieving desired therapeutic effects.

Current research in medicinal chemistry emphasizes the importance of multitarget engagement in drug design. Tert-butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate exhibits properties that suggest it may interact with multiple biological targets simultaneously. This multitarget approach has shown promise in treating complex diseases by addressing multiple pathological pathways at once. The compound's ability to modulate various signaling pathways makes it a versatile tool for investigating disease mechanisms and developing novel therapeutic strategies.

The development of new synthetic methodologies is also a critical aspect of modern drug discovery. The synthesis of Tert-butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate has been optimized to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Advances in green chemistry principles have further enhanced the sustainability of these synthetic processes, reducing waste and minimizing environmental impact.

In conclusion, Tert-butyl 1-(5-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate (CAS No. 1286273-45-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive candidate for further development into novel therapeutic agents. As research in this area continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.